Cas no 1803848-12-5 (1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one
• CAS No: 1803848-12-5
• MF: C₉H₇Br₂ClO
• MW: 326.412280321121
• CID: 4973629
• Update Time: 2025-06-08

1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one

• Inchi： 1S/C9H7Br2ClO/c1-5(13)9(11)6-2-7(10)4-8(12)3-6/h2-4,9H,1H3
• InChI Key： ZNHHTIDRDKGGTL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one

Introduction to 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one (CAS No. 1803848-12-5) and Its Applications in Modern Chemical Biology

The compound 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one (CAS No. 1803848-12-5) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmacophores. This molecule, characterized by its bromo and chloro substituents on a phenyl ring coupled with a propenone backbone, has garnered attention for its versatile reactivity and potential applications in drug discovery and material science. The structural features of this compound not only make it a valuable intermediate in organic synthesis but also position it as a promising candidate for exploring new therapeutic avenues.

At the heart of the compound's utility lies its unique substitution pattern, which includes both bromine and chlorine atoms on the aromatic ring. These halogen atoms are strategically positioned to facilitate various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and radical-mediated processes. Such reactivity is particularly useful in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. The propenone moiety further enhances the molecule's potential by providing a site for Michael additions, aldol reactions, and other functional group interconversions.

Recent advancements in synthetic methodologies have highlighted the importance of 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one as a building block for heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and exhibit diverse biological activities. The bromo and chloro substituents on the phenyl ring serve as excellent handles for palladium-catalyzed cross-coupling reactions, enabling the introduction of various aryl, vinyl, or alkyl groups. This capability has been leveraged in the synthesis of complex scaffolds that exhibit antimicrobial, anti-inflammatory, and anticancer properties.

In the context of drug discovery, the compound's structural motifs have been explored in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, its propenone group can be converted into enones or ketones, which are known to interact with biological targets through dipole-dipole interactions or hydrogen bonding. Additionally, the presence of halogen atoms allows for further derivatization via metal-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, thereby expanding the range of possible pharmacological applications.

One particularly intriguing application of 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one is in the synthesis of photoactive compounds. The combination of bromine and chlorine substituents on an aromatic ring can influence electronic properties, making it suitable for tuning absorption spectra and photophysical properties. This has implications in the development of organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Moreover, recent studies have demonstrated its utility in generating reactive species under irradiation, which could be harnessed for photocatalytic applications or controlled drug release systems.

The compound's role in medicinal chemistry has also been underscored by its potential as a precursor to bioactive natural product analogs. By incorporating structural elements reminiscent of known bioactive molecules, chemists can rationally design derivatives with enhanced efficacy or reduced toxicity. For example, modifications around the propenone core can lead to compounds with improved solubility or metabolic stability, critical factors for clinical translation.

From a synthetic chemistry perspective, 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one exemplifies the power of multi-functionalized building blocks in streamlining complex syntheses. Its ability to participate in multiple reaction types without extensive pre-functionalization makes it an attractive choice for both academic research laboratories and industrial settings where efficiency is paramount. The growing interest in sustainable chemistry further highlights its value; many transformations involving this compound proceed under mild conditions with high yields.

The intersection of computational chemistry and experimental synthesis has also played a pivotal role in understanding the reactivity patterns of 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one. Advanced computational methods allow researchers to predict reaction outcomes with unprecedented accuracy before conducting laborious wet chemistry experiments. This synergy between theory and practice has accelerated the discovery process by enabling rapid screening of potential synthetic routes.

In conclusion, 1-Bromo-1-(3-bromo-5-chlorophenyl)propan-2-one (CAS No. 1803848-12-5) stands as a testament to the ingenuity within modern chemical biology. Its unique structural features offer unparalleled flexibility for designing molecules with tailored biological activities while serving as a cornerstone for innovative synthetic strategies. As research continues to uncover new applications—ranging from pharmaceuticals to advanced materials—this compound will undoubtedly remain at forefront of scientific exploration.